Cas no 2171438-31-4 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid)

1-(3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid is a specialized chiral compound featuring an Fmoc-protected amino group and a propyl-substituted pyrrolidine carboxylic acid moiety. Its stereochemical purity, ensured by the (3S) configuration, makes it valuable in peptide synthesis and medicinal chemistry applications. The Fmoc group provides orthogonal protection, enabling selective deprotection under mild basic conditions without affecting other functional groups. The propyl side chain enhances lipophilicity, which can be advantageous in modulating pharmacokinetic properties. This compound serves as a versatile intermediate for constructing complex peptidomimetics or bioactive molecules, particularly in drug discovery and asymmetric synthesis. Its structural features allow precise control over molecular interactions and conformational stability.
1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid structure
2171438-31-4 structure
Product Name:1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid
CAS No:2171438-31-4
MF:C27H32N2O5
MW:464.553387641907
CID:6125249
PubChem ID:165823013
Update Time:2025-06-13

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid
    • 2171438-31-4
    • 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-propylpyrrolidine-2-carboxylic acid
    • EN300-1576399
    • Inchi: 1S/C27H32N2O5/c1-3-13-27(25(31)32)14-8-15-29(27)24(30)16-18(2)28-26(33)34-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,3,8,13-17H2,1-2H3,(H,28,33)(H,31,32)/t18-,27?/m0/s1
    • InChI Key: OUPZENNUBPNFPK-HSYKDVHTSA-N
    • SMILES: OC(C1(CCC)CCCN1C(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 95.9Ų

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid Pricemore >>

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Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid

Introduction to 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic Acid (CAS No. 2171438-31-4)

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid, identified by its CAS number 2171438-31-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid is characterized by its intricate arrangement of functional groups, including an amino group, a carboxylic acid group, and a fluorene moiety. These structural features contribute to its unique chemical properties and biological interactions, which are critical for its potential role in drug design and discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the fluorene group in this molecule suggests potential applications in the field of targeted therapy, where the fluorene moiety can be utilized for imaging or as a carrier for delivering therapeutic agents to specific sites within the body.

Moreover, the stereochemical configuration at the 3-position of the pyrrolidine ring, specifically the (3S) configuration, plays a crucial role in determining the biological activity of the compound. Stereoisomers often exhibit different pharmacological properties, and the (3S) configuration may confer specific advantages in terms of efficacy and selectivity. This aspect has been a focus of research to optimize the compound's pharmacokinetic and pharmacodynamic profiles.

The carboxylic acid group and the methoxycarbonyl moiety attached to the amino group contribute to the compound's solubility and reactivity, which are essential factors for its formulation as a drug candidate. These functional groups also provide opportunities for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for improved bioavailability and target specificity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and binding affinity. The incorporation of a fluorene group into 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid not only enhances its structural complexity but also opens up possibilities for designing molecules with improved pharmacological properties.

In addition to its structural features, the compound's potential biological activity has been explored through various in vitro and in vivo studies. Preliminary research suggests that it may interact with specific targets involved in disease pathways, making it a promising candidate for further investigation. These findings align with current trends in drug discovery, where there is a strong emphasis on developing molecules that can selectively modulate disease-related mechanisms.

The synthesis of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid involves multiple steps that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The development of efficient synthetic routes is essential for scaling up production and making this compound commercially viable.

The use of computational methods and high-throughput screening has accelerated the process of identifying promising drug candidates like this one. These approaches allow researchers to rapidly evaluate the biological activity of numerous compounds, thereby expediting the discovery process. The integration of computational chemistry with experimental techniques has become indispensable in modern drug development.

The future prospects of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid in pharmaceutical research are bright, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As our understanding of disease pathways continues to evolve, compounds like this one hold great promise for addressing unmet medical needs.

In conclusion, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid (CAS No. 2171438-31-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for novel therapeutic agents. Further research is warranted to fully harness its potential and bring it closer to clinical application.

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